N-ethyl-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide

• IUPAC Name: N-ethyl-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide
• InChI: InChI=1S/C18H17N3O3/c1-3-19-17(22)14-6-4-5-7-15(14)18-20-16(21-24-18)12-8-10-13(23-2)11-9-12/h4-11H,3H2,1-2H3,(H,19,22)
• InChI Key: VWXWTDMGINDDDV-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC=C1C2=NC(=NO2)C3=CC=C(C=C3)OC
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

N-ethyl-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide is a synthetic organic compound that belongs to the class of benzamide derivatives This compound is characterized by the presence of an oxadiazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-ethyl-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide typically involves the following steps:

Formation of the Oxadiazole Ring: The oxadiazole ring can be synthesized through the cyclization of appropriate precursors such as hydrazides and carboxylic acids or their derivatives. For instance, the reaction between 4-methoxybenzohydrazide and ethyl benzoate in the presence of a dehydrating agent like phosphorus oxychloride (POCl3) can yield the desired oxadiazole ring.

N-ethylation:

Formation of Benzamide: The final step involves the coupling of the oxadiazole derivative with benzoyl chloride in the presence of a base like triethylamine (TEA) to form the benzamide moiety.

Industrial Production Methods

Industrial production of N-ethyl-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process. Additionally, the use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, can make the industrial production more environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

N-ethyl-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group, leading to the formation of a phenol derivative.

Reduction: The oxadiazole ring can be reduced to form an amine derivative.

Substitution: The benzamide moiety can undergo nucleophilic substitution reactions, where the amide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles like amines, thiols, and alcohols can be used in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Formation of phenol derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted benzamide derivatives.

Scientific Research Applications

N-ethyl-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and heterocyclic compounds.

Medicine: It is being investigated for its potential therapeutic properties, including anticancer, antimicrobial, and anti-inflammatory activities.

Industry: It can be used as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

Mechanism of Action

The mechanism of action of N-ethyl-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and catalysis. Additionally, it may interact with cellular receptors and signaling pathways, leading to modulation of cellular processes such as proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

N-ethyl-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide can be compared with other similar compounds, such as:

N-ethyl-2-[3-(4-hydroxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide: This compound has a hydroxyl group instead of a methoxy group, which may affect its chemical reactivity and biological activity.

N-ethyl-2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]benzamide: The presence of a chlorine atom can influence the compound’s lipophilicity and interaction with biological targets.

N-ethyl-2-[3-(4-nitrophenyl)-1,2,4-oxadiazol-5-yl]benzamide: The nitro group can enhance the compound’s electron-withdrawing properties, affecting its chemical stability and reactivity.